Cas no 1540523-04-3 (1-(6-Bromopyridin-2-yl)propan-2-ol)

• Product Name: 1-(6-Bromopyridin-2-yl)propan-2-ol
• CAS No: 1540523-04-3
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• CID: 5755487
• PubChem ID: 83675692
• Update Time: 2023-12-26

1-(6-Bromopyridin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1249740
• 1-(6-bromopyridin-2-yl)propan-2-ol
• EN300-1918427
• 1540523-04-3
• 2-Pyridineethanol, 6-bromo-α-methyl-
• 1-(6-Bromopyridin-2-yl)propan-2-ol

• Inchi： 1S/C8H10BrNO/c1-6(11)5-7-3-2-4-8(9)10-7/h2-4,6,11H,5H2,1H3
• InChI Key： IFXCHRVXXPCPKJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CC(C)O)=N1

Computed Properties

• Exact Mass: 214.99458g/mol
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.479±0.06 g/cm3(Predicted)
• Boiling Point: 296.5±25.0 °C(Predicted)
• pka: 14.43±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines